Cas no 117133-77-4 (2-Propenoic acid, 3-(1,3-benzodioxol-5-yl)-2-cyano-, methyl ester)

• Product Name: 2-Propenoic acid, 3-(1,3-benzodioxol-5-yl)-2-cyano-, methyl ester
• CAS No: 117133-77-4
• MF: C₁₂H₉NO₄
• MW: 231.204163312912
• CID: 1206428
• Update Time: 2024-08-05

2-Propenoic acid, 3-(1,3-benzodioxol-5-yl)-2-cyano-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 3-(1,3-benzodioxol-5-yl)-2-cyano-, methyl ester

• Inchi： 1S/C12H9NO4/c1-15-12(14)9(6-13)4-8-2-3-10-11(5-8)17-7-16-10/h2-5H,7H2,1H3
• InChI Key： IUOSQCONBLAUEC-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C(C#N)=CC1=CC=C2OCOC2=C1

Computed Properties

• Exact Mass: 231.05317

Experimental Properties

• Density: 1.349±0.06 g/cm3(Predicted)
• Boiling Point: 386.9±30.0 °C(Predicted)
• PSA: 68.55